Cas no 89981-01-1 (1-(bromomethyl)-2-(methylsulfanyl)benzene)

• Product Name: 1-(bromomethyl)-2-(methylsulfanyl)benzene
• CAS No: 89981-01-1
• MF: C₈H₉BrS
• MW: 217.126060247421
• CID: 2103588
• PubChem ID: 21793519
• Update Time: 2025-04-21

1-(bromomethyl)-2-(methylsulfanyl)benzene Chemical and Physical Properties

Names and Identifiers

• 1-(bromomethyl)-2-(methylthio)Benzene
• 1-(bromomethyl)-2-(methylsulfanyl)benzene
• SCHEMBL2169643
• 2-(methylthio)-benzylbromide
• HS-3072
• CS-0459375
• AKOS017769962
• EN300-1910853
• DA-01346
• 89981-01-1
• 2-(Methylthio)benzylbromide
• OCOXEVJIMAZQPP-UHFFFAOYSA-N
• (2-(Bromomethyl)phenyl)(methyl)sulfane
• 2-(methylthio)benzyl bromide
• 2-methylmercaptobenzyl bromide

• Inchi： 1S/C8H9BrS/c1-10-8-5-3-2-4-7(8)6-9/h2-5H,6H2,1H3
• InChI Key： OCOXEVJIMAZQPP-UHFFFAOYSA-N
• SMILES： BrCC1C=CC=CC=1SC

Computed Properties

• Exact Mass: 215.96083Da
• Monoisotopic Mass: 215.96083Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 95.3
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 25.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzyl halides Benzyl bromides